Cas no 63449-79-6 (4-(2-methoxyphenyl)butan-2-one)

• Product Name: 4-(2-methoxyphenyl)butan-2-one
• CAS No: 63449-79-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 3253737
• PubChem ID: 578563
• Update Time: 2025-05-23

4-(2-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE, 4-(2-METHOXYPHENYL)-
• 4-(2-methoxyphenyl)butan-2-one
• 1-(o-methoxyphenyl)-3-butanone
• 63449-79-6
• 4-(2-Methoxyphenyl)-2-butanone #
• AKOS000348705
• G87547
• SCHEMBL266525
• EN300-1843981
• DOBUTAMINE IMPURITY 33

• Inchi： 1S/C11H14O2/c1-9(12)7-8-10-5-3-4-6-11(10)13-2/h3-6H,7-8H2,1-2H3
• InChI Key： DUTRTHUPRZLRSD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 4-(2-methoxyphenyl)butan-2-one

Chemical Profile of 4-(2-methoxyphenyl)butan-2-one (CAS No. 63449-79-6)

4-(2-methoxyphenyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 63449-79-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a butan-2-one backbone substituted with a methoxyphenyl group, exhibits a unique structural framework that lends itself to diverse applications in medicinal chemistry and material science. The presence of both aromatic and aliphatic moieties in its structure imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(2-methoxyphenyl)butan-2-one consists of a four-carbon ketone chain connected to a phenyl ring at the second carbon, which is further modified by a methoxy group. This arrangement creates a molecule with potential for hydrogen bonding, dipole-dipole interactions, and selective reactivity, depending on the substitution patterns and reaction conditions. Such structural features are often exploited in drug design to optimize solubility, bioavailability, and metabolic stability.

In recent years, the pharmaceutical industry has shown increasing interest in 4-(2-methoxyphenyl)butan-2-one due to its role as a key intermediate in the synthesis of various pharmacologically active compounds. Its aromatic system and functional groups make it a versatile building block for constructing heterocyclic derivatives, which are prevalent in many therapeutic agents. For instance, derivatives of this compound have been investigated for their potential as central nervous system (CNS) modulators, analgesics, and anti-inflammatory agents.

One of the most compelling aspects of 4-(2-methoxyphenyl)butan-2-one is its utility in the development of novel ligands for enzyme inhibition. The methoxyphenyl moiety can serve as a recognition element for specific binding sites on target enzymes, while the ketone group provides a site for further functionalization through condensation reactions or oxidation processes. This flexibility has enabled researchers to generate libraries of compounds with tailored biological activities, facilitating high-throughput screening programs in drug discovery initiatives.

Recent advancements in computational chemistry have further enhanced the appeal of 4-(2-methoxyphenyl)butan-2-one as a synthetic intermediate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations depending on its environment, influencing its reactivity and interaction with biological targets. By leveraging these insights, chemists can design more efficient synthetic routes and predict the behavior of derivatives with greater accuracy.

The synthesis of 4-(2-methoxyphenyl)butan-2-one typically involves the condensation of 2-methoxybenzaldehyde with butanone or its derivatives under basic conditions. This reaction proceeds via an aldol condensation mechanism, yielding the desired product after purification. Alternative synthetic pathways have also been explored, including cross-coupling reactions and catalytic hydrogenation strategies, which offer improved yields or selectivity under certain conditions.

In addition to its pharmaceutical applications, 4-(2-methoxyphenyl)butan-2-one has found utility in material science and industrial chemistry. Its aromatic nature makes it a suitable precursor for specialty polymers and coatings that require enhanced thermal stability or mechanical strength. Furthermore, the compound’s ability to participate in Michael additions and other nucleophilic reactions allows for its incorporation into more complex molecular architectures used in advanced materials.

The safety profile of 4-(2-methoxyphenyl)butan-2-one is another critical consideration in its application. While not classified as hazardous under standard conditions, proper handling procedures should be followed to minimize exposure risks. Storage should be conducted in cool, dry environments away from incompatible substances such as strong oxidizers or acids. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound to prevent skin or eye contact.

Regulatory compliance is also an essential aspect when working with 4-(2-methoxyphenyl)butan-2-one. Manufacturers and researchers must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other regional regulatory bodies. These regulations ensure that the compound is produced and used responsibly, minimizing environmental impact while maximizing safety for end-users.

The future prospects for 4-(2-methoxyphenyl)butan-2-one appear promising, driven by ongoing research into novel therapeutic agents and advanced materials. As computational methods continue to evolve, so too will our ability to predict and manipulate the properties of this compound for specific applications. Collaborative efforts between academia and industry will likely accelerate innovation in this area, leading to new breakthroughs that benefit society.

In conclusion,4-(2-methoxyphenyl)butan-2-one (CAS No. 63449-79-6) represents a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new drugs or materials, while its well-documented properties ensure safe and effective utilization under appropriate conditions.